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Compound of Interest

Compound Name: L 658758

Cat. No.: B1673825

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of L-658758, a serine proteinase inhibitor. The following procedural guidance is
designed to answer specific operational questions, ensuring safe laboratory practices and
proper disposal. Our commitment is to furnish comprehensive information that extends beyond
the product itself, fostering a culture of safety and trust.

Chemical Identifier and Properties

It is crucial to correctly identify the substance in use. L-658758 designates a specific serine
proteinase inhibitor.

Property

Value

Chemical Name

L-658758

CAS Number 116507-04-1[1]

Molecular Formula C16H20N209S[1]

Molecular Weight 416.4 g/mol [1]

Description An inhibitor of serine proteinase[1]
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Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for L-658758 was not publicly available at the time of
this writing, the following PPE recommendations are based on general best practices for
handling serine proteinase inhibitors and other potentially hazardous laboratory chemicals.
Users must consult the SDS provided by their supplier for definitive guidance.

PPE Category Recommended Equipment  Purpose

Safety glasses with side
) shields or chemical safety To protect eyes from splashes
Eye and Face Protection )
goggles. A face shield may be or aerosols.

required for splash hazards.

) Chemically resistant gloves To prevent skin contact with
Hand Protection o
(e.g., nitrile). the compound.

) To protect skin and clothing
Body Protection Laboratory coat. o
from contamination.

Use in a well-ventilated area. A
) ) fume hood is recommended for  To minimize inhalation of dust
Respiratory Protection ] ]
handling powders or creating or aerosols.

solutions.

Operational Plans: Handling and Storage

Proper handling and storage are paramount to maintaining the integrity of L-658758 and
ensuring laboratory safety.

Handling:

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, especially when working with the solid form or preparing stock solutions.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

Storage:
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o Temperature: Store at -20°C for long-term stability.
» Container: Keep the container tightly closed.
e Environment: Store in a dry and well-ventilated place.

Disposal Plan

Dispose of L-658758 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

e Unused Product: Unused L-658758 should be disposed of as chemical waste. Do not pour
down the drain.

» Contaminated Materials: Any materials that have come into contact with L-658758, such as
pipette tips, tubes, and gloves, should be collected in a designated hazardous waste
container and disposed of appropriately.

Experimental Protocols

L-658758 is a serine proteinase inhibitor and is typically used in experimental settings to
prevent the degradation of proteins of interest during cell lysis and protein purification.

Preparation of a Stock Solution:

o Consult Supplier Information: Refer to the product data sheet for recommended solvents and
solubility.

» Weighing: Accurately weigh the desired amount of L-658758 powder in a chemical fume
hood.

» Dissolving: Dissolve the powder in an appropriate solvent (e.g., DMSO or ethanol) to create
a concentrated stock solution.

o Storage: Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Use in Cell Lysis Buffer:
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» Determine Working Concentration: The optimal working concentration of L-658758 should be
determined experimentally.

» Addition to Buffer: Just before use, add the required volume of the L-658758 stock solution to
the prepared cell lysis buffer.

» Lysis Procedure: Proceed with the cell lysis protocol as planned. The presence of L-658758
will help protect the target proteins from degradation by serine proteases released during cell
disruption.

Visualizing Laboratory Workflows and Mechanisms

DOT Script for L-658758 Handling Workflow
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Caption: Workflow for the safe handling and use of L-658758 in a laboratory setting.
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DOT Script for Generalized Serine Protease Inhibition
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Caption: Generalized mechanism of serine protease inhibition by L-658758.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1 658758 - TargetMol Chemicals Inc [bioscience.co.uk]
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling L-
658758]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673825#personal-protective-equipment-for-
handling-1-658758]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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